Cas no 1526701-13-2 (1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)
1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
- EN300-1833741
- 1526701-13-2
- [1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
-
- Inchi: 1S/C14H21NO2/c1-13(2)8-14(13,9-15)10-5-6-11(16-3)12(7-10)17-4/h5-7H,8-9,15H2,1-4H3
- InChI Key: NXSCXITYVOHRNR-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1(CN)CC1(C)C)OC
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.5Ų
1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833741-1g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-5g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 5g |
$3894.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-10g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 10g |
$5774.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-0.05g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-0.1g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-0.25g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-0.5g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-1.0g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1833741-2.5g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1833741-5.0g |
[1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine |
1526701-13-2 | 5g |
$3894.0 | 2023-06-01 |
1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
Recent Advances in the Study of 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 1526701-13-2)
The compound 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 1526701-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine core and dimethoxyphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of investigation has been the compound's interaction with neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine exhibits affinity for serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding modes and conformational dynamics.
In addition to its neurological applications, recent findings highlight the compound's potential as an anti-inflammatory agent. Studies have demonstrated its ability to modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. These properties are particularly relevant for the development of novel therapeutics for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with a particular emphasis on green chemistry principles. Catalytic asymmetric synthesis methods have been explored to produce enantiomerically pure forms of the compound, which is crucial for understanding its stereospecific biological activities.
Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further optimization is needed to enhance its bioavailability and metabolic stability. Researchers are currently investigating prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the development of this promising molecule.
In conclusion, 1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 1526701-13-2) represents a versatile scaffold with broad therapeutic potential. Ongoing research is expected to uncover new applications and refine its pharmacological profile, paving the way for its eventual clinical use. This compound exemplifies the intersection of chemical innovation and biological discovery, offering exciting opportunities for the future of medicine.
1526701-13-2 (1-(3,4-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)